Cas no 190003-81-7 ( )

  structure
  structure
Product Name: 
CAS No:190003-81-7
MF:C52H56P2
MW:742.948575973511
CID:872753
PubChem ID:11982207
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-2,2'-Bis(di-3,5-xylylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
    • (R)-(+)-2,2'-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL
    • (R)-(+)-2,2′-Bis(di-3,5-xylylphosphino)-5,5′,6,6′,7,7′,8,8′-octahydro-1,1′-binaphthyl
    • (R)-(+)-2,2''-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]-5,5'',6,6'',7,7'',8,8''-OCTAHYDRO-1,1''-BINAPHTHYL
    • (R)-Xylyl-H8-BINAP
    • (S)-(-)-2,2'-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL
    • (S)-XYLYL-H8-BINAP
    • 2,2'-bis(di-(3,5-xylyl)phosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
    • xyl-H8-BINAP
    • (R)-(+)-2,2'-Bis(
    • SCHEMBL1044167
    • [1-[2-bis(3,5-dimethylphenyl)phosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl]-5,6,7,8-tetrahydronaphthalen-2-yl]-bis(3,5-dimethylphenyl)phosphane
    • 2,2'-Bis(bis(3,5-dimethylphenyl)phosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene
    • (S)-(-)-2,2/'-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]-5,5/',6,6/',7,7/',8,8/'-OCTAHYDRO-1,1/'-BINAPHTH
    • (S)-2,2'-Bis(di-3,5-xylylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
    • (R)-(+)-2,2-Bis(di-3,5-xylylphosphino)-5,5,6,6,7,7,8,8-octahydro-1,1-binaphthyl
    • 190003-81-7
    • Phosphine, [(1R)-5,5',6,6',7,7',,8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[bis(3,5-dimethylphenyl)- (9CI)
    • (S)-2,2'-Bis(bis(3,5-dimethylphenyl)phosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene
    • 190003-83-9
    • (R)-2,2'-Bis(bis(3,5-dimethylphenyl)phosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene
    • 207743-54-2
    •  
    • Inchi: 1S/C52H56P2/c1-33-21-34(2)26-43(25-33)53(44-27-35(3)22-36(4)28-44)49-19-17-41-13-9-11-15-47(41)51(49)52-48-16-12-10-14-42(48)18-20-50(52)54(45-29-37(5)23-38(6)30-45)46-31-39(7)24-40(8)32-46/h17-32H,9-16H2,1-8H3
    • InChI Key: MSFLWCTZCJTICH-UHFFFAOYSA-N
    • SMILES: P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 742.38600
  • Monoisotopic Mass: 742.38572578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 7
  • Complexity: 999
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White powder
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 27.18000
  • LogP: 11.09480
  • Solubility: Insoluble in water
  • Sensitiveness: Air Sensitive

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
F660222-50mg
(R)-(+)-2,2'-Bis(di-3,5-xylylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
190003-81-7 Null
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RMB 2709.60 2025-08-06
Cooke Chemical
F660222-250mg
(R)-(+)-2,2'-Bis(di-3,5-xylylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
190003-81-7 Null
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